Cas no 2171747-02-5 (1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide)
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide
- EN300-1281744
- 2171747-02-5
-
- Inchi: 1S/C6H9N5OS/c7-4(12)3-1-2-11(3)6-9-5(8)10-13-6/h3H,1-2H2,(H2,7,12)(H2,8,10)
- InChI Key: WCCGHVHXDMPQSK-UHFFFAOYSA-N
- SMILES: S1C(=NC(N)=N1)N1CCC1C(N)=O
Computed Properties
- Exact Mass: 199.05278110g/mol
- Monoisotopic Mass: 199.05278110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 126Ų
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281744-0.05g |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 0.05g |
$1129.0 | 2023-05-24 | ||
| Enamine | EN300-1281744-0.1g |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 0.1g |
$1183.0 | 2023-05-24 | ||
| Enamine | EN300-1281744-0.25g |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 0.25g |
$1235.0 | 2023-05-24 | ||
| Enamine | EN300-1281744-0.5g |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 0.5g |
$1289.0 | 2023-05-24 | ||
| Enamine | EN300-1281744-1.0g |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 1g |
$1343.0 | 2023-05-24 | ||
| Enamine | EN300-1281744-2.5g |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 2.5g |
$2631.0 | 2023-05-24 | ||
| Enamine | EN300-1281744-5.0g |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 5g |
$3894.0 | 2023-05-24 | ||
| Enamine | EN300-1281744-10.0g |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 10g |
$5774.0 | 2023-05-24 | ||
| Enamine | EN300-1281744-50mg |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 50mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1281744-100mg |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide |
2171747-02-5 | 100mg |
$1183.0 | 2023-10-01 |
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide
Introduction to 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide (CAS No. 2171747-02-5)
1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2171747-02-5, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a thiadiazole moiety, which is known for its broad spectrum of biological activities, and an azetidine ring, contributing to its distinct pharmacological profile.
The thiadiazole scaffold is a heterocyclic compound that has been extensively studied for its antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Its presence in 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide suggests that the compound may exhibit similar biological activities. Furthermore, the azetidine ring adds another layer of complexity to the molecule, potentially influencing its interactions with biological targets and overall efficacy.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The combination of the thiadiazole and azetidine moieties in 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide positions it as a promising candidate for further investigation. Researchers have been exploring various derivatives of this compound to enhance its pharmacological properties and optimize its potential therapeutic applications.
The chemical synthesis of 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide involves multiple steps, each requiring precise control to ensure high yield and purity. The synthesis typically begins with the preparation of the thiadiazole core, followed by functionalization with the azetidine moiety. Advanced synthetic techniques such as cross-coupling reactions and cyclization processes are often employed to construct the desired molecular framework.
The pharmacological evaluation of 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide has revealed several interesting findings. Preclinical studies have demonstrated its potential efficacy against various disease models, including cancer and infectious diseases. The compound's ability to interact with specific biological targets has been attributed to its unique structural features. Additionally, its solubility and stability have been assessed to ensure that it can be effectively formulated into pharmaceutical products.
The development of new drugs is a complex process that involves extensive research and testing. 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide represents an important step in this journey. Its potential applications in medicine make it a valuable asset for researchers working in the field of pharmaceutical chemistry. As more data becomes available on its properties and effects, it is likely that this compound will play a significant role in future therapeutic strategies.
The future of 1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide looks promising as ongoing research continues to uncover new possibilities for its use. Innovations in drug design and delivery systems may further enhance its therapeutic potential. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits for patients worldwide.
2171747-02-5 (1-(3-amino-1,2,4-thiadiazol-5-yl)azetidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)